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Compound of Interest

Compound Name: Lanasol yellow 4G

Cat. No.: B086986

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lanasol Yellow 4G, a reactive azo dye, presents potential as a tracer dye in various
environmental studies, including hydrogeological and soil science investigations. Its distinct
color and water solubility make it a candidate for tracing water flow paths, understanding solute
transport, and characterizing subsurface environments. These application notes provide an
overview of its properties, protocols for its use, and a summary of relevant data. It is important
to note that while general principles of dye tracing are well-established, specific quantitative
data for Lanasol Yellow 4G as an environmental tracer is limited. The following protocols and
data are based on the known properties of Lanasol Yellow 4G and analogous reactive dyes.

Properties of Lanasol Yellow 4G

A summary of the key properties of Lanasol Yellow 4G is presented in the table below.
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Property Value Reference
Chemical Formula C19H12BrCIl2NsNaz20sS:2 [1]
Molecular Weight 699.25 g/mol N/A

CAS Number 70247-70-0 [1]
Appearance Yellow to orange powder N/A
Maximum Absorbance (Amax) 400 nm [2]

Applications in Environmental Studies

Lanasol Yellow 4G can be utilized in a range of environmental tracing applications:

o Groundwater Tracing: To determine the direction and velocity of groundwater flow, identify
connections between sinkholes and springs in karst environments, and delineate
contaminant transport pathways.[3]

o Soil Column Studies: To investigate solute transport mechanisms, including advection,
dispersion, and retardation in different soil types. This is crucial for understanding nutrient
leaching, pollutant migration, and the effectiveness of soil remediation techniques.

e Surface Water Studies: To measure flow rates and dispersion characteristics in rivers and
streams.

Quantitative Data

The following table summarizes key quantitative parameters for Lanasol Yellow 4G as a tracer
dye. Note: Due to a lack of specific studies on Lanasol Yellow 4G for environmental tracing,
some values are estimates based on typical ranges for similar reactive azo dyes.
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Parameter Typical Value/Range Notes
Detection Limit in Water (UV- Dependent on instrument

) 0.1-1.0mg/L o o
Vis) sensitivity and water turbidity.

. o . ) Dependent on soil type and
Detection Limit in Soil (UV-Vis) 1 -5 mg/kg ) o
extraction efficiency.

Highly dependent on soill
organic matter and clay
Sorption Coefficient (Kd) 0.5-10L/kg content. Higher values indicate
greater sorption and
retardation.[4][5]

Calculated based on the

sorption coefficient and soil
Retardation Factor (R) 15-20 bulk density. A higher factor

indicates slower movement

relative to water.

Subiject to photodegradation in
) ] sunlit surface waters and
Degradation Rate Variable . _ . _
potential microbial degradation

in soil and groundwater.

Experimental Protocols
Protocol 1: Groundwater Tracing

This protocol outlines the steps for a qualitative groundwater trace to establish a hydraulic
connection between a source (e.g., sinkhole) and a discharge point (e.g., spring).

1. Preliminary Site Assessment:

« |dentify potential injection and monitoring locations.
» Collect background water samples from monitoring points to test for pre-existing fluorescent
compounds.

2. Tracer Injection:
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» Dissolve a pre-determined amount of Lanasol Yellow 4G in a known volume of water. The
amount will depend on the scale of the study and expected dilution.

« Introduce the dye solution into the injection point (e.g., pour into a sinking stream).

» Record the time and volume of injection.

3. Sample Collection:

o Deploy activated charcoal packets at monitoring locations to passively adsorb the dye over
time.[6]
o Collect water samples at regular intervals from the monitoring points.

4. Sample Analysis (Water Samples):

o Measure the absorbance of the water samples at 400 nm using a UV-Vis spectrophotometer.

[2]

o Compare the absorbance to a standard calibration curve to determine the dye concentration.
5. Sample Analysis (Charcoal Packets):

o Elute the dye from the charcoal packets using a suitable solvent (e.g., a basic alcohol
solution).[6]

¢ Analyze the eluent for the presence of Lanasol Yellow 4G using a UV-Vis
spectrophotometer.

Protocol 2: Soil Column Transport Study

This protocol describes a laboratory experiment to determine the transport parameters of
Lanasol Yellow 4G in a specific soil type.

1. Soil Column Preparation:

e Pack a chromatography column with the soil of interest to a known bulk density.
o Saturate the column with a background electrolyte solution (e.g., 0.01 M CaCl2).

2. Tracer Application:

 Introduce a pulse of Lanasol Yellow 4G solution of known concentration to the top of the
column.
e Maintain a constant flow of the background electrolyte solution through the column.
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3. Effluent Collection:

o Collect the effluent from the bottom of the column at regular time intervals using a fraction
collector.

4. Data Analysis:

o Measure the concentration of Lanasol Yellow 4G in each effluent fraction using a UV-Vis
spectrophotometer at 400 nm.[2]

» Plot the normalized concentration (C/Co) versus time to generate a breakthrough curve.

o Use the breakthrough curve to calculate transport parameters such as the retardation factor
and dispersion coefficient.

Visualizations
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Caption: Workflow for a groundwater tracing experiment.
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Caption: Workflow for a soil column transport study.
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Caption: Advantages and disadvantages of Lanasol Yellow 4G.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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